Cas no 850363-67-6 (5-Bromo-4-methoxy-1H-indazole)

• Product Name: 5-Bromo-4-methoxy-1H-indazole
• CAS No: 850363-67-6
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• MDL: MFCD09261245
• CID: 720207
• PubChem ID: 23134564
• Update Time: 2024-10-26

5-Bromo-4-methoxy-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-methoxy-1H-indazole
• 1H-Indazole,5-bromo-4-methoxy-
• 5-BROMO-4-METHOXY-1HINDAZOLE
• 1H-Indazole,5-bromo-4-methoxy
• 5-bromanyl-4-methoxy-1H-indazole
• 5-Bromo-4-methoxy-1H-indazole (ACI)
• MFCD09261245
• IZLZZNZOCDXQCP-UHFFFAOYSA-N
• J-517094
• 5-Bromo-4-(methyloxy)-1H-indazole
• CS-0103493
• SS-6017
• EN300-3209458
• DB-058141
• DTXSID80630905
• 850363-67-6
• SB16348
• SCHEMBL1141845
• AKOS015913771
• SY376579

• MDL： MFCD09261245
• Inchi： 1S/C8H7BrN2O/c1-12-8-5-4-10-11-7(5)3-2-6(8)9/h2-4H,1H3,(H,10,11)
• InChI Key： IZLZZNZOCDXQCP-UHFFFAOYSA-N
• SMILES： BrC1C(OC)=C2C(NN=C2)=CC=1

Computed Properties

• Exact Mass: 225.97400
• Monoisotopic Mass: 225.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.9A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.678
• Boiling Point: 363.4°C at 760 mmHg
• Flash Point: 173.6°C
• Refractive Index: 1.677
• PSA: 37.91000
• LogP: 2.33400